Cas no 1291871-39-0 (N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide)

• Product Name: N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide
• CAS No: 1291871-39-0
• MF: C₂₂H₁₇FN₂OS
• MW: 376.446587324142
• CID: 5398189
• Update Time: 2025-07-20

N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-Fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)-2-thiophenecarboxamide
• N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

• Inchi： 1S/C22H17FN2OS/c23-18-10-8-16(9-11-18)14-24-22(26)21-20(25-12-4-5-13-25)19(15-27-21)17-6-2-1-3-7-17/h1-13,15H,14H2,(H,24,26)
• InChI Key： WGPCMJUOKVXRCI-UHFFFAOYSA-N
• SMILES： C1(C(NCC2=CC=C(F)C=C2)=O)SC=C(C2=CC=CC=C2)C=1N1C=CC=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 543.5±50.0 °C(Predicted)
• pka: 12.97±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxamides

Additional information on N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide

Comprehensive Overview of N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291871-39-0)

The compound N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide (CAS No. 1291871-39-0) is a structurally unique molecule that has garnered significant attention in pharmaceutical and chemical research. Its complex name reflects its intricate architecture, combining a thiophene core with phenyl and pyrrole substituents, as well as a fluorophenyl moiety. This combination of functional groups makes it a versatile candidate for various applications, particularly in drug discovery and material science.

In recent years, the demand for heterocyclic compounds like N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide has surged due to their potential in targeting specific biological pathways. Researchers are particularly interested in its carboxamide group, which is often associated with enhanced binding affinity in medicinal chemistry. The presence of a fluorine atom further enhances its metabolic stability, a feature highly sought after in modern drug design.

The synthesis of CAS No. 1291871-39-0 involves multi-step organic reactions, including cross-coupling and amide bond formation. These methods are widely discussed in academic circles, as they align with the growing trend of green chemistry and sustainable synthesis. The compound's thiophene-based scaffold is also a focal point for researchers exploring optoelectronic materials, given its potential in organic semiconductors and photovoltaic devices.

One of the most frequently asked questions about N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide revolves around its solubility and stability under various conditions. These properties are critical for its application in formulations, especially in the pharmaceutical industry. Studies suggest that the compound exhibits moderate solubility in polar organic solvents, making it suitable for further derivatization.

Another hot topic is the compound's potential role in kinase inhibition, a key area in cancer research. Preliminary data indicate that its pyrrole-thiophene hybrid structure may interact with ATP-binding sites, a hypothesis that has spurred further investigation. This aligns with the broader trend of exploring small-molecule inhibitors for targeted therapies.

From a commercial perspective, CAS No. 1291871-39-0 is often sourced for high-throughput screening libraries, reflecting its relevance in early-stage drug discovery. Its molecular weight and lipophilicity parameters fall within the desirable range for lead optimization, making it a valuable asset for pharmaceutical developers.

In summary, N-[(4-fluorophenyl)methyl]-4-phenyl-3-(1H-pyrrol-1-yl)thiophene-2-carboxamide represents a compelling case study in the intersection of medicinal chemistry and material science. Its structural features, combined with its potential applications, ensure its continued relevance in both academic and industrial settings. As research progresses, this compound is likely to remain a subject of intense scrutiny and innovation.